Journal Name:Environmental Toxicology and Pharmacology
Journal ISSN:1382-6689
IF:5.785
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/523024/description#description
Year of Origin:1996
Publisher:Elsevier
Number of Articles Per Year:193
Publishing Cycle:Bimonthly
OA or Not:Not
Environmental Toxicology and Pharmacology ( IF 5.785 ) Pub Date: 2022-06-21 , DOI:
10.1146/annurev-chembioeng-092120-092914
T cells engineered to express chimeric antigen receptors (CARs) have shown remarkable success in treating B-cell malignancies, reflected by multiple US Food and Drug Administration–approved CAR-T cell products currently on the market. However, various obstacles have thus far limited the use of approved products and constrained the efficacy of CAR-T cell therapy against solid tumors. Overcoming these obstacles will necessitate multidimensional CAR-T cell engineering approaches and better understanding of the intricate tumor microenvironment (TME). Key challenges include treatment-related toxicity, antigen escape and heterogeneity, and the highly immunosuppressive profile of the TME. Notably, the hypoxic and nutrient-deprived nature of the TME severely attenuates CAR-T cell fitness and efficacy, highlighting the need for more sophisticated engineering strategies. In this review, we examine recent advances in protein- and cell-engineering strategies to improve CAR-T cell safety and efficacy, with an emphasis on overcoming immunosuppression induced by tumor metabolism and hypoxia.
Environmental Toxicology and Pharmacology ( IF 5.785 ) Pub Date: 2022-03-23 , DOI:
10.1146/annurev-chembioeng-100521-085846
There is an urgent need for new technologies to enable circularity for synthetic polymers, spurred by the accumulation of waste plastics in landfills and the environment and the contributions of plastics manufacturing to climate change. Chemical recycling is a promising means to convert waste plastics into molecular intermediates that can be remanufactured into new products. Given the growing interest in the development of new chemical recycling approaches, it is critical to evaluate the economics, energy use, greenhouse gas emissions, and other life cycle inventory metrics for emerging processes,relative to the incumbent, linear manufacturing practices employed today. Here we offer specific definitions for classes of chemical recycling and upcycling and describe general process concepts for the chemical recycling of mixed plastics waste. We present a framework for techno-economic analysis and life cycle assessment for both closed- and open-loop chemical recycling. Rigorous application of these process analysis tools will be required to enable impactful solutions for the plastics waste problem.
Environmental Toxicology and Pharmacology ( IF 5.785 ) Pub Date: 2023-06-08 , DOI:
10.1146/annurev-chembioeng-101121-070250
Oxidative stress is an important and pervasive physical stress encountered by all kingdoms of life, including bacteria. In this review, we briefly describe the nature of oxidative stress, highlight well-characterized protein-based sensors (transcription factors) of reactive oxygen species that serve as standards for molecular sensors in oxidative stress, and describe molecular studies that have explored the potential of direct RNA sensitivity to oxidative stress. Finally, we describe the gaps in knowledge of RNA sensors—particularly regarding the chemical modification of RNA nucleobases. RNA sensors are poised to emerge as an essential layer of understanding and regulating dynamic biological pathways in oxidative stress responses in bacteria and, thus, also represent an important frontier of synthetic biology.
Environmental Toxicology and Pharmacology ( IF 5.785 ) Pub Date: 2021-06-07 , DOI:
10.1146/annurev-chembioeng-092120-010920
Catalysis science is founded on understanding the structure, number, and reactivity of active sites. Kinetic models that consider active sites to be static and noninteracting entities are routinely successful in describing the behavior of heterogeneous catalysts. Yet, active site ensembles often restructure in response to their external environment and even during steady-state catalytic turnover, sometimes requiring non-mean-field kinetic treatments to describe distance-dependent interactions among sites. Such behavior is being recognized more frequently in modern catalysis research, with the advent of experimental methods to quantify turnover rates with increasing precision, an expanding arsenal of operando characterization tools, and computational descriptions of atomic structure and motion at chemical potentials and timescales increasingly relevant to reaction conditions. This review focuses on dynamic changes to metal active site ensembles on zeolite supports, which are silica-based crystalline materials substituted with Al that generate binding sites for isolated and low-nuclearity metal site ensembles. Metal sites can become solvated and mobilized during reaction, facilitating interactions among sites that change their nuclearity and function. Such intersite communication can be regulated by the zeolite support, resulting in non-single-site and potentially non-mean-field kinetic behavior arising from mechanisms of catalytic action that combine elements of those canonically associated with homogeneous and heterogeneous catalysis.We discuss recent literature examples that document dynamic active site behavior in metal-zeolites and outline methodologies to identify and interpret such behavior. We conclude with our outlook on future research directions to develop this evolving branch of catalysis science and harness it for practical applications.
Environmental Toxicology and Pharmacology ( IF 5.785 ) Pub Date: 2022-04-01 , DOI:
10.1146/annurev-chembioeng-092120-022935
This article presents a review of the application of blockchain and blockchain-based smart contracts in the chemical and related industries. We introduce the basic concepts of blockchain and smart contracts and explain how some of their features are enabled. We review several typical or novel applications of blockchain and smart contract technologies and their enabling concepts and underlying technologies. We classify the selected literature into five categories and discuss their motivations and technical designs. We recognize that the trend of decentralization creates a need to use blockchain and smart contracts to implement trust and distributed control mechanisms. We also speculate on future applications of blockchain and smart contracts. We believe that, in the future, blockchains with different consensus mechanisms will be studied and applied to achieve more efficient and practical decentralized systems. Also, blockchain-based smart contracts will be more widely applied to enhance autonomous distributed controls in decentralized systems.
Environmental Toxicology and Pharmacology ( IF 5.785 ) Pub Date: 2022-03-23 , DOI:
10.1146/annurev-chembioeng-092220-030853
Brain disease remains a significant health, social, and economic burden with a high failure rate of translation of therapeutics to the clinic. Nanotherapeutics have represented a promising area of technology investment to improve drug bioavailability and delivery to the brain, with several successes for nanotherapeutic use for central nervous system disease that are currently in the clinic. However, renewed and continued research on the treatment of neurological disorders is critically needed. We explore the challenges of drug delivery to the brain and the ways in which nanotherapeutics can overcome these challenges. We provide a summary and overview of general design principles that can be applied to nanotherapeutics for uptake and penetration in the brain. We next highlight remaining questions that limit the translational potential of nanotherapeutics for application in the clinic. Lastly, we provide recommendations for ongoing preclinical research to improve the overall success of nanotherapeutics against neurological disease.
Environmental Toxicology and Pharmacology ( IF 5.785 ) Pub Date: 2023-06-08 , DOI:
10.1146/annurev-chembioeng-092220-111121
The storage of electric energy in a safe and environmentally friendly way is of ever-growing importance for a modern, technology-based society. With future pressures predicted for batteries that contain strategic metals, there is increasing interest in metal-free electrode materials. Among candidate materials, nonconjugated redox-active polymers (NC-RAPs) have advantages in terms of cost-effectiveness, good processability, unique electrochemical properties, and precise tuning for different battery chemistries. Here, we review the current state of the art regarding the mechanisms of redox kinetics, molecular design, synthesis, and application of NC-RAPs in electrochemical energy storage and conversion. Different redox chemistries are compared, including polyquinones, polyimides, polyketones, sulfur-containing polymers, radical-containing polymers, polyphenylamines, polyphenazines, polyphenothiazines, polyphenoxazines, and polyviologens. We close with cell design principles considering electrolyte optimization and cell configuration. Finally, we point to fundamental and applied areas of future promise for designer NC-RAPs.
Environmental Toxicology and Pharmacology ( IF 5.785 ) Pub Date: 2022-03-23 , DOI:
10.1146/annurev-chembioeng-092320-120230
Machine learning (ML) has become a part of the fabric of high-throughput screening and computational discovery of materials. Despite its increasingly central role, challenges remain in fully realizing the promise of ML. This is especially true for the practical acceleration of the engineering of robust materials and the development of design strategies that surpass trial and error or high-throughput screening alone. Depending on the quantity being predicted and the experimental data available, ML can either outperform physics-based models, be used to accelerate such models, or be integrated with them to improve their performance. We cover recent advances in algorithms and in their application that are starting to make inroads toward ( a) the discovery of new materials through large-scale enumerative screening, ( b) the design of materials through identification of rules and principles that govern materials properties, and ( c) the engineering of practical materials by satisfying multiple objectives. We conclude with opportunities for further advancement to realize ML as a widespread tool for practical computational materials design.
Environmental Toxicology and Pharmacology ( IF 5.785 ) Pub Date: 2021-06-07 , DOI:
Annual Review of Chemical and Biomolecular Engineering
Improving the yield and selectivity of chemical reactions is one of the challenging tasks in paving the way for a more sustainable and climate-friendly economy. For the industrially highly relevant gas–liquid reactions, this can be achieved by tailoring the timescales of mixing to the requirements of the reaction. Although this has long been known for idealized reactors and time- and space-averaged processes, considerable progress has been made recently on the influence of local mixing processes. This progress has become possible through joint research between chemists, mathematicians, and engineers. We present the reaction systems with adjustable kinetics that have been developed, which are easy to handle and analyze. We show examples of how the selectivity of competitive-consecutive reactions can be controlled via local bubble wake structures. This is demonstrated for Taylor bubbles and bubbly flows under technical conditions. Highly resolvednumerical simulations confirm the importance of the bubble wake structure for the performance of a particular chemical reaction and indicate tremendous potential for future process improvements.
Environmental Toxicology and Pharmacology ( IF 5.785 ) Pub Date: 2021-06-07 , DOI:
Annual Review of Chemical and Biomolecular Engineering
High-performance wearable and implantable devices capable of recording physiological signals and delivering appropriate therapeutics in real time are playing a pivotal role in revolutionizing personalized healthcare. However, the mechanical and biochemical mismatches between rigid, inorganic devices and soft, organic human tissues cause significant trouble, including skin irritation, tissue damage, compromised signal-to-noise ratios, and limited service time. As a result, profuse research efforts have been devoted to overcoming these issues by using flexible and stretchable device designs and soft materials. Here, we summarize recent representative research and technological advances for soft bioelectronics, including conformable and stretchable device designs, various types of soft electronic materials, and surface coating and treatment methods. We also highlight applications of these strategies to emerging soft wearable and implantable devices. We conclude with some current limitations and offer future prospects of this booming field.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
环境科学与生态学3区 | ENVIRONMENTAL SCIENCES 环境科学3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
2.50 | 61 | Science Citation Index Science Citation Index Expanded | Not |
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